Cas no 2172553-96-5 (2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172553-96-5
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6108194
• PubChem ID: 165602125
• Update Time: 2025-10-20

2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599011
• 2172553-96-5

• Inchi： 1S/C13H20N4O2/c1-3-11(9-18-2)17-13(10-5-7-19-8-10)12(4-6-14)15-16-17/h10-11H,3-5,7-9H2,1-2H3
• InChI Key： OHROFHTUXOXKNT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C(COC)CC

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172553-96-5) and Its Emerging Applications in Chemical Biology

2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2172553-96-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound belongs to the triazole class, which is well-documented for its versatility in pharmaceutical and agrochemical applications. The presence of both an acetonitrile group and an oxolane ring in its structure introduces interesting functional properties that make it a promising candidate for further investigation.

The molecular framework of 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile incorporates a 1-methoxybutan-2-yl side chain, which is known to enhance lipophilicity and metabolic stability. This feature is particularly valuable in drug design, as it can improve the bioavailability of therapeutic agents. Additionally, the oxolan ring contributes to the compound's ability to interact with biological targets in a manner that is distinct from simpler heterocyclic compounds. Such structural motifs are often exploited in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. Triazoles, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The combination of a triazole ring with other functional groups has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation. For instance, derivatives of triazolium-based structures have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The acetonitrile moiety in 2-1-(1-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile not only contributes to the compound's solubility but also serves as a handle for further chemical modification. This allows researchers to explore various derivatization strategies aimed at optimizing biological activity. For example, nucleophilic substitution reactions at the nitrile group can be employed to introduce new functional groups that may enhance binding affinity or selectivity towards specific biological targets.

One of the most exciting aspects of this compound is its potential application in modulating protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and neurodegeneration. Small molecules that can disrupt or regulate PPIs have emerged as a promising therapeutic strategy. The unique structural features of 2-1-(1-methoxybutan-2-y l)-5-(oxolan -3 -y l)-1H -1 , 2 , 3 -triazol -4 -y lacetonitrile make it an ideal candidate for developing such modulators.

Recent studies have demonstrated that triazole-containing compounds can exhibit potent inhibitory effects on various PPIs by mimicking natural ligands or by interfering with the binding interface between interacting proteins. The oxolan ring, in particular, has been shown to enhance binding affinity by adopting specific conformations that complement the binding pockets of target proteins. This structural complementarity is essential for achieving high selectivity and efficacy.

The 1-methoxybutan -2 -y l side chain further contributes to the compound's ability to interact with biological targets by providing additional hydrophobic interactions and steric hindrance. These features can be fine-tuned through structural modifications to achieve optimal pharmacokinetic profiles. For example, computational studies have indicated that slight alterations in the length or branching pattern of the side chain can significantly impact binding affinity and metabolic stability.

In addition to its potential as a PPI modulator, 2 - 1 -( 1 -meth oxybutan - 2 -y l) - 5 -( oxolan - 3 -y l) - 1 H - 1 , 2 , 3 -triazol -4 y lacetonitrile has also been explored as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers can leverage its known bioactivity while introducing new functional groups that may enhance therapeutic efficacy or reduce side effects. This approach has been successfully applied in other areas of drug discovery, where scaffold hopping has led to the identification of novel lead compounds with improved pharmacological profiles.

The synthesis of CAS No. 2172553 -96 -5 presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic frameworks like this one with precision and efficiency.

One particularly noteworthy aspect of this compound's synthesis is the use of transition metal-catalyzed reactions to construct the triazole ring. Palladium-catalyzed cross-coupling reactions have been widely employed in this context due to their ability to facilitate carbon-carbon bond formation under mild conditions. These reactions not only provide excellent regioselectivity but also allow for modular construction of the triazole core.

The introduction of the oxolan ring presents another challenge but also an opportunity for innovation. Ring-closing metathesis (RCM) has emerged as a powerful tool for constructing five-membered heterocycles like oxolanes from readily available precursors. This method offers high atom economy and excellent yields under optimized conditions.

The final step in synthesizing CAS No. 2172553 -96 -5 involves introducing the acetonitrile group at the appropriate position on the triazole core. This can be achieved through nucleophilic addition reactions or other methods that selectively modify the desired carbon atom while preserving other functional groups intact.

Once synthesized, 2 -( meth oxybutan y l) -( oxolan y l) triaz ol acetonitrile CAS No .2172553 .96 .5 can be subjected to various biochemical assays to evaluate its biological activity . These assays may include enzyme inhibition assays , cell-based assays , or protein interaction studies depending on the intended application . p >

For example , if th e compound i s being developed as an ant icanc er agent , researchers might test i t s ability t o i nhi bit key en zymes or pro teins involved i n canc er cell grow th . Similarly , if i t i s being considered f or ant imicro bi al appl icat ions , assa ys such as minimum i nhibitory concent ration (MIC) tests could be performed t o determine i ts ef fectiveness against various path ogens . p >

The results o f these assa ys w ill provide valuable insights i nto th e pot ential therapeutic applicat ions o f thi s compo und . If promi sing act iv ity i s observed ， fur ther stu dies w ill be nee ded t o elucidate i ts mechanis m o f act ion an d t o evalua te i ts pharma cokin etic proper ties . p >

One o f th e most exciting aspects o f thi s research i s th e pos si bil ity o f discoveri ng novel therapeut ic agents from unexplored chemical space . Compounds like CAS No .2172553 .96 .5 ex hibit structur al feat ures that are di fferent fr om those o f cur rently used drugs ， which m ay lead t o improved ef fecti veness an d reduced si de ef fects . p >

In con clusion ， CAS No .2172553 .96 .5 ( 2 -( meth oxybu tan y l) -( oxolan y l) triaz ol acetonitrile ) represents a promi sing com pound wi th poten tal appl icat ions i n pharma ceutics an d ag rochemi cal rese arch . Its unique structur al feat ures ， inclu ding th e tri az ole ， oxola n e ， an d ac etonitrile moieties ， make i t an ide al candi date f or deve lopi ng no vel bioactive m olecules . With fur ther rese arch an d optimizati on ， thi s compo und coul d lead t o th e ident ification o f next-gener ation therapeut ic agents with improved pharma cological pro files . p >